Cas no 2138112-65-7 (tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138112-65-7
• MF: C₁₆H₃₁N₃O₂
• MW: 297.436244249344
• CID: 5852670
• PubChem ID: 165493799
• Update Time: 2025-05-22

tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo2.2.1heptane-7-carboxylate
• 2138112-65-7
• EN300-1178906
• tert-butyl 2-({[2-(dimethylamino)ethyl]amino}methyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C16H31N3O2/c1-16(2,3)21-15(20)19-13-6-7-14(19)12(10-13)11-17-8-9-18(4)5/h12-14,17H,6-11H2,1-5H3
• InChI Key： FRDUEWVHOPYWII-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNCCN(C)C)C2)=O

Computed Properties

• Exact Mass: 297.24162724g/mol
• Monoisotopic Mass: 297.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo2.2.1heptane-7-carboxylate

tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is a complex organic compound with the CAS number NO2138112-65-7. This compound belongs to the class of bicyclic amines and is characterized by its unique bicyclo[2.2.1]heptane framework, which is a common structural motif in various bioactive molecules. The compound's structure includes a tert-butyl group, a dimethylaminoethylamine moiety, and a carboxylate functional group, making it a versatile building block for further chemical modifications.

The synthesis of this compound typically involves multi-step reactions, including alkylation, amidation, and cyclization processes. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient construction of such complex bicyclic structures with high enantioselectivity. For instance, researchers have employed organocatalysts such as proline derivatives to facilitate the formation of the bicyclo[2.2.1]heptane core, which is critical for the compound's bioactivity.

tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate has shown potential in various fields, including drug discovery and materials science. In medicinal chemistry, this compound serves as a valuable intermediate for the development of bioactive agents targeting specific molecular pathways. For example, its dimethylamino group contributes to its ability to interact with biological targets such as protein kinases and ion channels.

Recent studies have highlighted the importance of bicyclic amines in modulating cellular signaling pathways. By incorporating this compound into larger molecular frameworks, researchers have demonstrated its ability to inhibit enzymes involved in inflammation and neurodegenerative diseases. Additionally, the tert-butyl group enhances the compound's lipophilicity, which is crucial for its absorption and bioavailability in vivo.

In terms of applications, this compound has been utilized in the development of novel antibiotics and anticancer agents. Its unique structure allows for selective binding to bacterial ribosomes or tumor-associated proteins, making it a promising candidate for therapeutic interventions. Furthermore, ongoing research focuses on optimizing its pharmacokinetic properties to improve its efficacy and reduce potential side effects.

The study of tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate has also contributed to our understanding of stereochemistry in organic synthesis. The stereochemical integrity of the bicyclo[2.2.1]heptane ring system plays a pivotal role in determining the compound's biological activity. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional structure and stereochemical relationships.

In conclusion, tert-butyl 2-({2-(dimethylamino)ethylamino}methyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications in drug discovery and materials science. As research continues to uncover new synthetic methods and biological functions for this compound, it is poised to play an increasingly important role in advancing modern medicine.